Cas no 74270-78-3 (4-Benzyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 74270-78-3
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• MDL: MFCD02316677
• CID: 572382
• PubChem ID: 736520
• Update Time: 2025-04-19

4-Benzyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(phenylmethyl)-5-(4-pyridinyl)-
• 4-BENZYL-5-PYRIDIN-4-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 3-mercapto-4-benzyl-5-(4-pyridyl)-1,2,4-triazole
• 3-mercapto-4-benzyl-5-(pyridin-4-yl)-1,2,4-triazole
• 4-Benzyl-5-methyl-4,5-dihydrofuro[3,2-c]pyridin
• 4-Benzyl-5-methyl-4,5-dihydrofuro< 3,2-c> pyridin
• 4-benzyl-5-pyridin-4-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4-benzylo-5-(4-pirydylo)-1,2,4-triazolo-3-tion
• 5-methyl-4-(phenylmethyl)-4H-furo[3,2-c]
• AC1L4HDQ
• AC1Q3YX8
• Furo(3,2-c)pyridine, 4,5-dihydro-5-methyl-4-(phenylmethyl)-
• AKOS022140175
• MLS000112955
• 74270-78-3
• CCG-56172
• 4-benzyl-5-(4-pyridyl)-1,2,4-triazole-3-thiol
• 4H-1,2,4-Triazole-3-thiol, 4-(phenylmethyl)-5-(4-pyridinyl)-
• 4-benzyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• MFCD02316677
• 2,4-Dihydro-4-(phenylmethyl)-5-(4-pyridinyl)-3H-1,2,4-triazole-3-thione
• Oprea1_323181
• CHEMBL1398741
• AKOS000117727
• SMR000108862
• Oprea1_012664
• BRD-K37760505-001-01-9
• HMS1688D05
• 4-benzyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• VS-06828
• Z56276866
• SCHEMBL10011649
• CS-0220022
• 4-benzyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• SR-01000645146-1
• HMS2505J17
• EN300-05570
• HMS1526A11
• 4-Benzyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• Maybridge4_001771
• A917450
• G72139
• BBL018934
• 4-benzyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-BENZYL-5-(PYRIDIN-4-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• AP-025/15214011
• STL308204
• STK065852
• 4-Benzyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02316677
• Inchi： 1S/C14H12N4S/c19-14-17-16-13(12-6-8-15-9-7-12)18(14)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,19)
• InChI Key： CPPAKJNMGGTEHY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.07826757g/mol
• Monoisotopic Mass: 268.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles